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Compound of Interest

Compound Name: 4-Pentynoic acid

Cat. No.: B122968

An In-depth Technical Guide to 4-Pentynoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of 4-pentynoic acid, a versatile building block in organic synthesis. The information
is curated for professionals in research, scientific, and drug development fields, with a focus on
delivering precise data and established experimental protocols.

Core Physical and Chemical Properties

4-Pentynoic acid, also known as propargylacetic acid, is a carboxylic acid containing a
terminal alkyne functional group.[1][2][3] This unique structure imparts it with versatile reactivity,
making it a valuable intermediate in the synthesis of a wide range of organic molecules,
including pharmaceuticals and biologically active compounds.[4][5][6]

Physical Properties

4-Pentynoic acid is a white to beige crystalline powder or solid at room temperature.[1][5][7][8]
It is soluble in water and low polarity organic solvents such as ethanol, acetone, and methyl-
tert-butylether.[4][9][10] Key physical data are summarized in the table below.
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Property Value Source
Molecular Formula CsHeO2 [21[51191[11]
Molecular Weight 98.10 g/mol [2][5]9][11][12]
Melting Point 54-57 °C [2][4]
Boiling Point 110 °C at 30 mmHg [4][10]
Flash Point 75 °C (167 °F) (1121171
White to beige crystalline
Appearance _ [L1[51[718]
powder/solid
Soluble in water, ethanol,
Solubility acetone, and methyl-tert- [419]

butylether.

Chemical and Spectroscopic Properties

The chemical behavior of 4-pentynoic acid is dictated by its two functional groups: the

carboxylic acid and the terminal alkyne. This allows it to participate in a variety of chemical

transformations. It is noted to be sensitive to light and air, and should be stored under an inert

atmosphere.[1][2]

Property Value Source
CAS Number 6089-09-4 [1][21[4][9][10]
pKa (Predicted) 4.30+0.10 [8]

5: 2.61-2.59 (m, 2H), 2.52-2.48

1H NMR (CDCls, 400 MHz) (m, 2H), 1.98-1.95 (m, 1H) [4]113]
ppm
1S/C5H602/c1-2-3-4-

InChl [11]
5(6)7/n1H,3-4H2,(H,6,7)

SMILES C#CCCC(=0)O [O][11][12]
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Reactivity and Applications

4-Pentynoic acid's terminal alkyne and carboxylic acid functionalities make it a versatile
reagent in organic synthesis. It is particularly noted for its use in:

Click Chemistry: The terminal alkyne allows it to readily participate in copper-catalyzed
azide-alkyne cycloaddition (CuAAC) reactions.[6]

¢ Intramolecular Cyclizations: It can undergo copper-catalyzed intramolecular cyclization to
form enol lactones.[4]

¢ Synthesis of Heterocycles: It serves as a precursor for various heterocyclic compounds.

 Biologically Active Molecules: It is a building block for biologically active ynenol lactones
when reacted with 1-bromo-1-alkynes in the presence of a palladium catalyst.[4] It has also
been investigated as a hypoglycemic agent.[4]

Experimental Protocols
Synthesis of 4-Pentynoic Acid from 4-Pentyn-1-ol

A common and efficient method for the synthesis of 4-pentynoic acid is the oxidation of 4-
pentyn-1-ol using Jones reagent.[4][13]

Materials:

e 4-pentyn-1-ol

e Acetone

o Jones reagent (a solution of chromium trioxide in sulfuric acid)
o Water

o Diethyl ether (Et20)

» Saturated brine solution

e Anhydrous sodium sulfate (Na2S0a4)
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 Silica gel

e Hexane

e Ether

Procedure:

e Dissolve 4-pentyn-1-ol (1.0 eq) in acetone and cool the solution to 0 °C in an ice bath.[4][13]

¢ Slowly add Jones reagent dropwise to the stirred solution. Continue the addition until the
orange color of the Jones reagent persists.[4][13]

 Allow the reaction mixture to warm to room temperature and continue to stir for 1 hour. Add
more Jones reagent if the orange color fades.[4][13]

e Quench the reaction by adding water.[4][13]

o Extract the aqueous mixture several times with diethyl ether.[4][13]

o Combine the organic extracts and wash with a saturated brine solution.[4][13]

e Dry the organic layer over anhydrous sodium sulfate.[4][13]

* Remove the solvent under reduced pressure to obtain the crude product.[4][13]

» Purify the crude product by flash chromatography on silica gel using a hexane/ether (8:2)
eluent to yield 4-pentynoic acid as a colorless oil.[4][13] A typical yield for this procedure is
around 82%.[4][13]

Visualizations
Synthesis Workflow of 4-Pentynoic Acid
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4-Pentyn-1-ol in Acetone

4-Pentynoic Acid

Workup e
Oxidation at 0°C to RT (Water, Et20 extraction, Purification
Brine wash, Drying) (Flash Chromatography)

Jones Reagent

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b122968#physical-and-chemical-properties-of-4-
pentynoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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